Cas no 870718-02-8 (3-Bromo-5-methyl-2-propoxyphenylboronic acid)

• Product Name: 3-Bromo-5-methyl-2-propoxyphenylboronic acid
• CAS No: 870718-02-8
• MF: C₁₀H₁₄BBrO₃
• MW: 272.931362628937
• MDL: MFCD04974112
• CID: 828023
• PubChem ID: 24881650
• Update Time: 2025-04-19

3-Bromo-5-methyl-2-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-methyl-2-propoxyphenyl)boronic acid
• 3-Bromo-5-methyl-2-propoxyphenylboronic acid
• SCHEMBL3319730
• 3-BROMO-5-METHYL-2-PROPOXYPHENYLBORONIC&
• BS-23070
• (3-bromo-5-methyl-2-propoxyphenyl)boronicacid
• A862905
• VJB71802
• MFCD04974112
• DTXSID70401464
• BP-11431
• 870718-02-8
• AB21482
• CS-0174355
• AKOS015834042

• MDL： MFCD04974112
• Inchi： 1S/C10H14BBrO3/c1-3-4-15-10-8(11(13)14)5-7(2)6-9(10)12/h5-6,13-14H,3-4H2,1-2H3
• InChI Key： VRLCLUBYCOQMKY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(B(O)O)=C1OCCC

Computed Properties

• Exact Mass: 272.02200
• Monoisotopic Mass: 272.02194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Melting Point: 85-89 °C (lit.)
• PSA: 49.69000
• LogP: 1.22610

3-Bromo-5-methyl-2-propoxyphenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3